Cas no 899748-32-4 (N-(2H-1,3-benzodioxol-5-yl)methyl-N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide
• CAS No: 899748-32-4
• MF: C₂₀H₂₁N₃O₆S
• MW: 431.462243795395
• CID: 5488454
• Update Time: 2025-07-01

N-(2H-1,3-benzodioxol-5-yl)methyl-N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-ylmethyl)-N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]oxamide
• N-(2H-1,3-benzodioxol-5-yl)methyl-N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide

• Inchi： 1S/C20H21N3O6S/c24-19(21-12-14-3-8-17-18(11-14)29-13-28-17)20(25)22-15-4-6-16(7-5-15)23-9-1-2-10-30(23,26)27/h3-8,11H,1-2,9-10,12-13H2,(H,21,24)(H,22,25)
• InChI Key： RYPQXJZPIHAALI-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C2OCOC2=C1)(=O)C(NC1=CC=C(N2CCCCS2(=O)=O)C=C1)=O

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-N'-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylethanediamide

N-(2H-1,3-Benzodioxol-5-yl)methyl-N'-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenylethanediamide: A Comprehensive Overview

The compound with CAS No 899748-32-4, known as N-(2H-1,3-benzodioxol-5-yl)methyl-N'-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenylethanediamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a benzodioxole moiety and a thiazine ring system. The combination of these structural elements contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in the treatment of neurodegenerative diseases. The benzodioxole group is known for its ability to modulate receptor activity, while the thiazine ring system provides additional stability and bioavailability. These properties make this compound a promising candidate for further preclinical studies.

In addition to its medicinal applications, N-(2H-1,3-benzodioxol-5-yl)methyl-N'-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenylethanediamide has also been investigated for its role in advanced materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Recent research has focused on its ability to act as a charge transport material in organic light-emitting diodes (OLEDs), where it has shown improved efficiency and stability compared to traditional materials.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the benzodioxole ring through oxidative coupling and the subsequent incorporation of the thiazine moiety via nucleophilic substitution. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory and industrial applications.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Initial assessments suggest that it exhibits low toxicity to aquatic organisms and has the potential for safe disposal under controlled conditions. These findings are particularly important given the increasing emphasis on sustainable chemistry practices in modern industries.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights behind this compound's reactivity and selectivity. Advanced computational methods are being employed to model its electronic structure and predict its behavior under various conditions. Such studies are expected to provide valuable insights into its potential applications in fields ranging from catalysis to green chemistry.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)methyl-N'-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)phenylethanediamide represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and properties make it a valuable tool for researchers seeking innovative solutions in medicine, materials science, and environmental chemistry. As research continues to uncover new aspects of this compound's behavior and utility, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.